Pyridine, 4-[2-(4-fluorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrrol-3-yl]-

• CAS No.: 188343-77-3
• Product Name: Pyridine, 4-[2-(4-fluorophenyl)-5-(1-methyl-4-piperidinyl)-1H-pyrrol-3-yl]-
• Molecular Formula: C₂₁H₂₂FN₃
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 4-[2-(4-fluorophenyl)-5-(1-methylpiperidin-4-yl)-1H-pyrrol-3-yl]pyridine
• Standard InChI: InChI=1S/C21H22FN3/c1-25-12-8-16(9-13-25)20-14-19(15-6-10-23-11-7-15)21(24-20)17-2-4-18(22)5-3-17/h2-7,10-11,14,16,24H,8-9,12-13H2,1H3
• Standard InChIKey: RBWNFHXBUDPAIO-UHFFFAOYSA-N
• SMILES: CN1CCC(CC1)C2=CC(=C(N2)C3=CC=C(C=C3)F)C4=CC=NC=C4
• Canonical SMILES: CN1CCC(CC1)C2=CC(=C(N2)C3=CC=C(C=C3)F)C4=CC=NC=C4
• Description: MBP146-78 is a potent and selective inhibitor of cGMP dependent protein kinases.
• Synonyms: 4-(2-(4-fluorophenyl)-5-(1-methylpiperidine-4-yl)-1H-pyrrol-3-yl)pyridine; P-(FP)-MP-PP
• Reference: [1]. Nare B, et al. Evaluation of a cyclic GMP-dependent protein kinase inhibitor in treatment of murine toxoplasmosis: gamma interferon is required for efficacy. Antimicrob Agents Chemother. 2002 Feb;46(2):300-7.
• PubChem Compound: 500899
• Last Modified: Nov 11 2021